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Compound of Interest |

4-
Compound Name: [Methyl(propyl)lamino]benzaldehyd

e

Cat. No.: B1386143

\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data for 4-
[Methyl(propyl)amino]benzaldehyde (CAS No. 1078-18-8). Due to the limited availability of a
dedicated Material Safety Data Sheet (MSDS) for this specific compound, this document
compiles available data for the substance and supplements it with information from structurally
analogous compounds. All data derived from similar compounds are clearly indicated. This
guide is intended for use by trained professionals in a laboratory or research setting.

Chemical and Physical Properties

Quantitative data for 4-[Methyl(propyl)amino]benzaldehyde and its structural analogs are
presented below for comparative analysis.
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CAS Number 1078-18-8 104-87-0 556-18-3 100-10-7
Molecular

Ci11H1sNO CsHsO C7H7NO CoH11NO
Formula
Molecular Weight  177.25 g/mol [1] 120.15 g/mol [2] 121.14 g/mol 149.19 g/mol

) ) o Yellow crystalline )
Physical Form Solid[1] Liquid Solid
powder[3]

Melting Point No data available -6 °C 77-79 °C 72-75 °C[3]
Boiling Point No data available  204-205 °CJ[4] 138-139 °C No data available
Purity 98% >95%[4] No data available >98%
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Hazard Identification and Safety Precautions

A definitive GHS classification for 4-[Methyl(propyl)amino]benzaldehyde is not readily

available. Therefore, the hazard profile has been inferred from structurally related compounds.

Researchers should handle this compound with the assumption that it may possess similar

hazards.

Anticipated GHS Hazard Classification (Based on Analogs):

o Acute Toxicity, Oral (Category 4) - H302: Harmful if swallowed.[2][5]

o Skin Irritation (Category 2) - H315: Causes skin irritation.[2][5]

e Serious Eye Irritation (Category 2A) - H319: Causes serious eye irritation.[2][5]
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e May cause respiratory irritation (Category 3) - H335: May cause respiratory irritation.[2][5]
e Combustible Liquid (Category 4) - H227: Combustible liquid.[6]

Precautionary Statements (Recommended):

Category Statement

P261: Avoid breathing
dust/fume/gas/mist/vapors/spray.[4] P264: Wash
skin thoroughly after handling.[4][6] P270: Do

] not eat, drink or smoke when using this product.

Prevention )

[6] P271: Use only outdoors or in a well-
ventilated area.[4] P280: Wear protective
gloves/protective clothing/eye protection/face

protection.[4][6]

P301 + P312: IF SWALLOWED: Call a POISON
CENTER or doctor/physician if you feel unwell.
[6] P302 + P352: IF ON SKIN: Wash with plenty
of soap and water.[6] P304 + P340: IF
INHALED: Remove person to fresh air and keep
comfortable for breathing.[4] P305 + P351 +
P338: IF IN EYES: Rinse cautiously with water

Response _ .
for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.[4][6]
P332 + P313: If skin irritation occurs: Get
medical advice/attention.[4] P337 + P313: If eye
irritation persists: Get medical advice/attention.
[4] P362: Take off contaminated clothing and

wash before reuse.[4]

P403 + P233: Store in a well-ventilated place.
Storage Keep container tightly closed.[4] P405: Store
locked up.[4]

) P501: Dispose of contents/container to an
Disposal .
approved waste disposal plant.[4]
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Experimental Protocols

Detailed methodologies for the synthesis and purification of similar aminobenzaldehydes are
provided as a reference for researchers.

Synthesis of 4-Aminobenzaldehyde via Reduction of 4-
Nitrobenzaldehyde

This protocol is adapted from established methods for the reduction of nitroarenes.

Materials:

4-Nitrobenzaldehyde

e lron powder

o Ammonium chloride (NH4Cl)

o Ethanol

o Water

o Ethyl acetate

e Brine

e Anhydrous magnesium sulfate (MgSQOa)

Celite

Procedure:

o To a solution of 4-nitrobenzaldehyde in ethanol/water, add ammonium chloride followed by
iron powder.

o Heat the mixture to reflux and monitor the reaction progress by Thin Layer Chromatography
(TLC).
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e Upon completion, cool the reaction mixture to room temperature.

« Filter the mixture through a pad of Celite to remove the iron catalyst.

o Concentrate the filtrate under reduced pressure to remove the ethanol.
o Extract the aqueous residue with ethyl acetate.

» Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, and
filter.

o Concentrate the filtrate under reduced pressure to yield crude 4-aminobenzaldehyde.
» Purify the crude product by column chromatography or recrystallization.

Experimental Workflow for Synthesis
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Caption: Workflow for the synthesis of 4-aminobenzaldehyde.
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Purification by Steam Distillation

For volatile aminobenzaldehydes, steam distillation can be an effective purification method.

Procedure:

Set up a steam distillation apparatus.

Introduce the crude aminobenzaldehyde into the distillation flask.

Pass steam through the mixture to co-distill the product with water.

Collect the distillate, which will contain the purified aminobenzaldehyde.

Extract the product from the distillate using a suitable organic solvent.

Dry the organic extract and evaporate the solvent to obtain the pure compound.

Purification Workflow
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Caption: General purification workflow for aminobenzaldehydes.

Toxicological and Ecotoxicological Information

Specific toxicological and ecotoxicological data for 4-[Methyl(propyl)amino]benzaldehyde are
not available. The following information is based on data for 4-methylbenzaldehyde and 4-
(dimethylamino)benzaldehyde.
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o Acute Toxicity: Harmful if swallowed.[6] For 4-methylbenzaldehyde, the LC50 for fish
(Leuciscus idus) is reported to be between 22 and 46 mg/l over 96 hours.[5]

e Aquatic Toxicity: Harmful to aquatic life.[6] For 4-(dimethylamino)benzaldehyde, it is
considered toxic to aquatic life with long-lasting effects.

» Biodegradability: 4-methylbenzaldehyde is readily biodegradable.[5]

Potential Sighaling Pathways and Biological
Interactions

Aminobenzaldehyde derivatives can participate in various biological pathways. For instance,
they can act as precursors in the synthesis of Schiff bases, which are known to have a wide
range of biological activities. The aldehyde group can react with primary amino groups, such as
those in the side chains of lysine residues in proteins, potentially leading to the modulation of
protein function.

Potential Biological Interaction Pathway

Protein (e.g., Enzyme)

i

4-[Methyl(propyl)amino]benzaldehyde Lysine Residue (-NH2)

Schiff Base Formation

Modulation of Biological Activity

Click to download full resolution via product page
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Caption: Potential interaction of the compound with proteins.
Handling, Storage, and Disposal
Handling:

e Avoid contact with skin, eyes, and clothing.[6]

e Wash hands thoroughly after handling.[6]

e Use only in a well-ventilated area.[6]

o Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and
a lab coat.[6]

Storage:

o Store in a tightly closed container.[4]

e Keep in a cool, dry, and well-ventilated place.[4]

o Store away from incompatible materials such as strong oxidizing agents.
Disposal:

» Dispose of contents and container in accordance with local, regional, national, and
international regulations.[4]

e Do not allow to enter drains or waterways.[6]

Disclaimer: This document is intended as a guide and is not a substitute for a formal Material
Safety Data Sheet (MSDS) or Safety Data Sheet (SDS). All laboratory work should be
conducted by trained professionals who have performed a thorough risk assessment. The
information provided is based on the best available data at the time of writing and may not be
exhaustive.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [In-Depth Technical Guide to 4-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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